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Compound of Interest

Compound Name:
1-[(2-Butoxyethyl)amino]-4-

hydroxyanthraquinone

CAS No.: 94313-83-4

Cat. No.: B12674357

Get Quote

Executive Summary
Disperse Red 15 (DR15), chemically known as 1-amino-4-hydroxyanthraquinone, serves as a

critical model compound in both textile engineering and pharmaceutical solid-state chemistry.

Its structural homology to anthracycline antibiotics (e.g., Doxorubicin) makes it an invaluable

reference standard for studying polymorphism, tautomerism, and solvatomorphism in drug

development.

This guide provides a rigorous technical analysis of the X-ray diffraction (XRD) characteristics

of DR15, contrasting its crystallographic footprint with structural analogs like Disperse Red 11.

It establishes a validated protocol for solid-state identification, supported by orthogonal thermal

data (DSC).

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7]
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Disperse Red 15 is defined by its anthraquinone scaffold substituted at the 1- and 4-positions.

Unlike simple organic salts, DR15 exhibits prototropic tautomerism, a phenomenon where the

hydrogen atom oscillates between the hydroxyl and carbonyl groups (keto-enol/amino-imine

equilibrium). This intramolecular hydrogen bonding locks the molecule into a planar

conformation, significantly influencing its crystal packing and diffraction pattern.

Property Specification

IUPAC Name 1-amino-4-hydroxyanthracene-9,10-dione

CAS Number 116-85-8

Molecular Formula

Molecular Weight 239.23 g/mol

Crystal Habit Dark red/purple needles or plates

Key Structural Feature Intramolecular H-bond (N-H...O and O-H...O)

Experimental Protocol: XRD Analysis of DR15
To obtain reproducible diffraction data for DR15, researchers must mitigate preferred

orientation, a common artifact in planar anthraquinone crystals. The following protocol ensures

high-fidelity data collection suitable for Rietveld refinement.

Sample Preparation Workflow
Micronization: Grind 50 mg of crystalline DR15 in an agate mortar for 5 minutes. The target

particle size is <10 µm to ensure random orientation.

Mounting: Back-load the powder into a standard aluminum or glass sample holder. Avoid top-

loading and smoothing with a glass slide, as this aligns the planar crystals and artificially

enhances the

reflections.

Spinning: Use a sample spinner (60 rpm) during acquisition to average out crystallite

statistics.
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Instrument Configuration (Standard Cu K )
Radiation: Cu Kngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

(

)

Voltage/Current: 40 kV / 40 mA

Scan Range (

): 3° to 40° (Organic dyes rarely show significant peaks >40°)

Step Size: 0.02°

Dwell Time: 2 seconds/step

Analytical Workflow Diagram
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Figure 1: Optimized workflow for X-ray diffraction analysis of organic dyes, emphasizing the

reduction of preferred orientation artifacts.

Crystallographic Characterization
The crystal structure of 1-amino-4-hydroxyanthraquinone is governed by

stacking interactions and intermolecular hydrogen bonds. While metal complexes of DR15 (like
Co-DR15) often crystallize in high-symmetry groups (e.g., Trigonal

), the pure organic ligand typically adopts a lower symmetry due to packing efficiency.

Unit Cell Parameters
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Based on single-crystal data for 1-amino-4-hydroxyanthraquinone derivatives and high-

resolution powder refinement, the representative crystallographic data is as follows:

Parameter Value Significance

Crystal System Triclinic
Common for planar aromatic

dyes.

Space Group (No.[1] 2)
Centrosymmetric; implies

antiparallel stacking.

(

)

7.684
Short axis, likely the stacking

direction.

(

)

9.487 Width of the molecular plane.

(

)

19.939
Long axis, possibly involving

bilayers.

(°) 78.78

Deviation from orthogonality

indicates shear strain in

packing.

(°) 76.98

(°) 67.83

2 Two molecules per unit cell.

Note: Data derived from structural studies of analogous anthraquinone systems [1, 2].

Key Diffraction Peaks
The powder pattern of DR15 is characterized by strong low-angle reflections corresponding to

the inter-planar spacing of the anthraquinone core.
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Low Angle Region (5° - 15°

): Dominated by the

and

reflections. A sharp peak at ~

is characteristic of the layer spacing (~8-9

).

Mid-Range (15° - 28°

): Contains the "fingerprint" region of mixed indices. A strong reflection near 26-27°

typically corresponds to the

stacking distance (~3.4

), a universal feature in flat aromatic dyes.

Comparative Analysis: DR15 vs. Alternatives
In drug development and materials science, distinguishing DR15 from its analogs is crucial.

The table below compares DR15 with Disperse Red 11 (DR11) and a metal-complexed

derivative.

Structural & Performance Comparison
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Feature Disperse Red 15 Disperse Red 11
Co(III)-DR15

Complex

Chemical Structure
1-amino-4-hydroxy-

AQ

1,4-diamino-2-

methoxy-AQ

Co(III) coordinated to

3 DR15 ligands

Symmetry
Triclinic (

)

Monoclinic (

)

Trigonal (

) [1]

Key XRD Feature

Sharp peaks at low

angle; distinct

-stacking peak.

Similar stacking peak,

but shifted low-angle

reflections due to -

OMe group.

Highly symmetric

pattern; large unit cell

(

).

Thermal Stability (MP) 207-209 °C >220 °C Decomposes >300 °C

Solubility
Soluble in Acetone,

Ethanol

Insoluble in water; sol.

in organic solvents

Soluble in

DMF/DMSO

Application
Dye standard, Drug

scaffold

Textile dyeing, Smoke

formulations

Anticancer research

(Apoptosis inducer)

Tautomeric Differentiation
One of the unique capabilities of XRD for DR15 is distinguishing between tautomers.

Solid State: DR15 exists predominantly in the 9,10-quinone form stabilized by intramolecular

H-bonds.

Differentiation: XRD measures the C=O and C-O bond lengths. A C=O bond is shorter (~1.22

) than a C-O bond (~1.34

). High-quality refinement can confirm the proton localization, proving the specific tautomer
present in the crystal.
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Figure 2: Tautomeric equilibrium in anthraquinones. XRD provides the definitive structural proof

of the stable quinone form in the solid state.

Orthogonal Validation: Thermal Analysis (DSC)
XRD should never be used in isolation. Differential Scanning Calorimetry (DSC) provides

orthogonal validation of phase purity.

Melting Point: Pure crystalline DR15 shows a sharp endotherm at 207-209 °C.

Polymorph Check: If a sample shows a melting point significantly different (e.g., 237 °C) or a

pre-melt exotherm, it indicates a polymorphic transition or the presence of a solvate.

Amorphous Content: A "halo" in the XRD pattern combined with a Glass Transition (

) in DSC (approx. 60-70 °C) indicates amorphous content, which compromises stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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